Cas no 221202-16-0 (Benzonitrile,6-(difluoromethoxy)-2,3-difluoro-)
221202-16-0 structure
Product Name:Benzonitrile,6-(difluoromethoxy)-2,3-difluoro-
CAS No:221202-16-0
MF:C8H3F4NO
MW:205.109135866165
CID:244182
PubChem ID:45073726
Update Time:2025-04-19
Benzonitrile,6-(difluoromethoxy)-2,3-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,6-(difluoromethoxy)-2,3-difluoro-
- 6-(difluoromethoxy)-2,3-difluorobenzonitrile
- 6-DIFLUOROMETHOXY-2,3-DIFLUORO-BENZONITRILE
- LogP
- 221202-16-0
- DTXSID70662831
-
- Inchi: 1S/C8H3F4NO/c9-5-1-2-6(14-8(11)12)4(3-13)7(5)10/h1-2,8H
- InChI Key: JQYOTZFFEMCLFV-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1C#N)OC(F)F)F
Computed Properties
- Exact Mass: 205.01509
- Monoisotopic Mass: 205.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.432
- Boiling Point: 238.866°C at 760 mmHg
- Flash Point: 98.263°C
- Refractive Index: 1.445
- PSA: 33.02
Benzonitrile,6-(difluoromethoxy)-2,3-difluoro- Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
221202-16-0 (Benzonitrile,6-(difluoromethoxy)-2,3-difluoro-) Related Products
- 221202-34-2(2,3-Difluoro-6-methoxybenzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk